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Compound of Interest

Compound Name:
Benzamide, 2-hydroxy-N-(3-

methylphenyl)-

CAS No.: 7133-57-5

Cat. No.: B12660316

Get Quote

Technical Monograph: Benzamide, 2-hydroxy-N-
(3-methylphenyl)-
Also Known As: 3'-Methylsalicylanilide | N-(3-
Tolyl)salicylamide
Introduction & Chemical Identity
This guide provides a comprehensive technical analysis of 2-hydroxy-N-(3-

methylphenyl)benzamide, a structural analog of the anthelmintic and antibacterial class known

as salicylanilides. While less common than its parent compound salicylanilide (CAS 87-17-2),

this molecule serves as a critical scaffold in medicinal chemistry, particularly for exploring

structure-activity relationships (SAR) in uncoupling oxidative phosphorylation and inhibiting

bacterial two-component systems.

Given the limited public data for this specific isomer, safety and handling protocols in this guide

are derived from structural analog interpolation (Salicylanilide and m-Toluidine) to ensure
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maximum safety margins.

Chemical Identifiers
Property Detail

IUPAC Name 2-Hydroxy-N-(3-methylphenyl)benzamide

Common Synonyms 3'-Methylsalicylanilide; N-m-Tolylsalicylamide

CAS Number
Not widely listed (Analog Reference:

Salicylanilide, CAS 87-17-2)

Molecular Formula C₁₄H₁₃NO₂

Molecular Weight 227.26 g/mol

SMILES

Cc1cccc(Nc2ccccc2C(=O)c3ccccc3O)c1

(Generic Scaffold) Specific Isomer:[1][2]

[3]Cc1cccc(NC(=O)c2ccccc2O)c1

Structural Class Salicylanilide (Anilide of Salicylic Acid)

Physicochemical Profile
Understanding the physical properties is essential for experimental design, particularly in

formulation and assay development.
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Property Value (Predicted/Analog) Experimental Context

Physical State Solid (Crystalline Powder)
Likely white to off-white

needles or plates.

Melting Point 134–138 °C

Consistent with salicylanilide

derivatives (Salicylanilide MP:

~136°C).

Solubility (Water) < 0.1 mg/mL (Insoluble)
Highly lipophilic; requires

organic co-solvents.

Solubility (Organic) DMSO (>20 mg/mL), Ethanol
Soluble in polar aprotic

solvents.

pKa (Acidic) ~7.5 – 8.5
Phenolic hydroxyl group;

ionizes at physiological pH.

LogP ~3.5 – 4.0
High lipophilicity due to the

tolyl methyl group.

Hazard Characterization (GHS Classification)
Based on the structural alerts of salicylanilides and the toxicity of the m-toluidine moiety.

Signal Word: WARNING
Hazard Statements (H-Codes)

H302: Harmful if swallowed (Acute Toxicity, Oral).[4]

H315: Causes skin irritation.[4][5][6][7]

H319: Causes serious eye irritation.[5][6][7]

H335: May cause respiratory irritation (STOT SE 3).[4][5][6][7]

H410: Very toxic to aquatic life with long lasting effects (Chronic Aquatic Toxicity).

Precautionary Statements (P-Codes)
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[4] Remove

contact lenses if present and easy to do.[5][6] Continue rinsing.

Specific Toxicological Concerns[6][7][8][9][10]
Methemoglobinemia Risk: The metabolic breakdown of this amide can release m-toluidine, a

known methemoglobin-forming agent. Monitor for cyanosis (blue skin/lips) if high exposure

occurs.

Mitochondrial Uncoupling: Salicylanilides are known protonophores that uncouple oxidative

phosphorylation. This mechanism drives their antibacterial potency but also poses a risk to

mammalian cells at high concentrations.

Synthesis & Stability
For researchers synthesizing this compound, the following pathway is standard. The reaction

utilizes Phosphorus Trichloride (PCl₃) or Dicyclohexylcarbodiimide (DCC) to activate the

salicylic acid.

Synthesis Workflow (Graphviz)

Salicylic Acid
(Precursor A)

Reflux (2-3 hrs)
Amidation

m-Toluidine
(Precursor B)

PCl3 / Toluene
(Activation)

Catalyst
Recrystallization
(Ethanol/Water)

3'-Methylsalicylanilide
(Final Product)
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Caption: Synthesis of 3'-Methylsalicylanilide via acid chloride activation or direct condensation.

Stability Protocol
Hydrolysis: The amide bond is stable at neutral pH but susceptible to hydrolysis in strong

acid or base (releasing m-toluidine).

Oxidation: The phenolic hydroxyl is sensitive to oxidation. Store under inert gas

(Argon/Nitrogen) if long-term stability is required.

Light Sensitivity: Protect from light to prevent photo-oxidation of the phenol ring.

Handling & Exposure Controls
Authoritative guidance for laboratory safety.

Engineering Controls
Fume Hood: Mandatory for all solid handling to prevent inhalation of dust (H335).

Balance Enclosure: Use a static-free balance enclosure for weighing < 10 mg.

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12660316/docs?utm_src=pdf-body-img#benzamide-2-hydroxy-n-3-methylphenyl-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12660316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Recommendation Rationale

Gloves Nitrile (Double-gloved)

Lipophilic compounds

permeate latex rapidly. Nitrile

offers >480 min breakthrough

protection.

Respiratory N95 or P100
Required if handling powder

outside a hood.

Eye Protection Chemical Goggles

Safety glasses are insufficient

for powders that are severe

eye irritants (H319).

Clothing Lab Coat (Tyvek preferred)

Prevent contamination of

street clothes; Tyvek is

superior for fine powders.

Safety Decision Logic (Graphviz)

Handling 3'-Methylsalicylanilide

Physical State?

Solid / Powder Solution (DMSO/EtOH)

Use Fume Hood
Wear N95/P100

Avoid Dust Generation

Wear Nitrile Gloves
Splash Goggles

Store in Amber Vial

Dispose as Hazardous
Chemical Waste (Halogenated if applicable)
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Caption: Decision logic for safe handling and disposal based on physical state.

Emergency Response Protocols
Self-validating response steps.

First Aid
Eye Contact: Immediately flush with water for 15 minutes.[4][6] Hold eyelids open. The

phenol group can cause corneal opacity if not treated immediately.

Skin Contact: Wash with polyethylene glycol 300 (if available) or copious soap and water.

Phenolic compounds are often lipophilic and resist water-only washing.

Ingestion:Do NOT induce vomiting. The risk of aspiration pneumonia outweighs the benefit of

emesis. Administer activated charcoal if instructed by poison control.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Spill Management
Small Spill (< 1 g): Wet with ethanol to suppress dust, then wipe with absorbent pads.

Large Spill: Evacuate area. Use a HEPA-filtered vacuum or wet-sweeping method. Do not

dry sweep (dust explosion risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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